Cas no 752244-05-6 (Ethyl 6-phenylimidazo2,1-b1,3thiazole-3-carboxylate)

• Product Name: Ethyl 6-phenylimidazo2,1-b1,3thiazole-3-carboxylate
• CAS No: 752244-05-6
• MF: C₁₄H₁₂N₂O₂S
• MW: 272.322281837463
• MDL: MFCD11222706
• CID: 561710
• PubChem ID: 11173322
• Update Time: 2025-05-20

Ethyl 6-phenylimidazo2,1-b1,3thiazole-3-carboxylate Chemical and Physical Properties

Names and Identifiers

• Imidazo[2,1-b]thiazole-3-carboxylicacid, 6-phenyl-, ethyl ester
• Ethyl 6-phenylimidazo[2,1-b][1,3]thiazole-3-carboxylate
• AG-G-99765
• ALBB-006782
• CTK5E1303
• MolPort-006-067-473
• SBB048363
• STK504113
• MFCD11222706
• 752244-05-6
• Ethyl 6-phenylimidazo[2,1-b]thiazole-3-carboxylate
• CS-0331148
• AKOS000265757
• FT-0679262
• Ethyl6-phenylimidazo[2,1-b]thiazole-3-carboxylate
• DTXSID90457706
• LS-02432
• Ethyl 6-phenylimidazo2,1-b1,3thiazole-3-carboxylate

• MDL： MFCD11222706
• Inchi： 1S/C14H12N2O2S/c1-2-18-13(17)12-9-19-14-15-11(8-16(12)14)10-6-4-3-5-7-10/h3-9H,2H2,1H3
• InChI Key： AKUAOHJSADUKFP-UHFFFAOYSA-N
• SMILES： S1C=C(C(=O)OCC)N2C=C(C3C=CC=CC=3)N=C12

Computed Properties

• Exact Mass: 272.06200
• Monoisotopic Mass: 272.06194880g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 19
• Rotatable Bond Count: 4
• Complexity: 333
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.1
• Topological Polar Surface Area: 71.8Ų

Experimental Properties

• Density: 1.3±0.1 g/cm3
• PSA: 71.84000
• LogP: 3.23950

Ethyl 6-phenylimidazo2,1-b1,3thiazole-3-carboxylate Security Information

• Signal Word：warning
• Hazard Statement： H303May be harmful if swallowed+H313Skin contact may be harmful+H333Inhalation may be harmful to the body
• Warning Statement： P264+P280+P305+P351+P338+P337+P313
• Safety Instruction： H303+H313+H333
• HazardClass：IRRITANT
• Storage Condition：storage at -4℃ (1-2weeks), longer storage period at -20℃ (1-2years)

Additional information on Ethyl 6-phenylimidazo2,1-b1,3thiazole-3-carboxylate

Ethyl 6-Phenylimidazo[2,1-b][1,3]thiazole-3-carboxylate (CAS No. 752244-05-6): A Comprehensive Overview

Ethyl 6-phenylimidazo[2,1-b][1,3]thiazole-3-carboxylate (CAS No. 752244-05-6) is a versatile organic compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This compound belongs to the class of imidazothiazoles and is characterized by its unique structural features, which include an imidazole ring fused with a thiazole ring, and an ethyl ester group. The combination of these functional groups imparts distinct chemical and biological properties, making it a valuable candidate for various applications.

The structural formula of ethyl 6-phenylimidazo[2,1-b][1,3]thiazole-3-carboxylate is C₁₅H₁₄N₂O₂S, with a molecular weight of 286.35 g/mol. The compound's synthesis typically involves multi-step reactions, including the formation of the imidazole and thiazole rings, followed by the introduction of the phenyl and ethyl ester groups. Recent advancements in synthetic methodologies have led to more efficient and scalable processes for producing this compound, enhancing its accessibility for research and development purposes.

In terms of physical properties, ethyl 6-phenylimidazo[2,1-b][1,3]thiazole-3-carboxylate is a white to off-white crystalline solid with a melting point ranging from 150°C to 155°C. It is moderately soluble in organic solvents such as ethanol and dimethyl sulfoxide (DMSO) but has limited solubility in water. These properties make it suitable for various analytical techniques and biological assays.

The biological activity of ethyl 6-phenylimidazo[2,1-b][1,3]thiazole-3-carboxylate has been extensively studied in recent years. Research has shown that this compound exhibits potent antimicrobial properties against a wide range of bacteria and fungi. Specifically, it has demonstrated significant activity against Gram-positive bacteria such as Staphylococcus aureus and Streptococcus pneumoniae, as well as Gram-negative bacteria like Escherichia coli and Pseudomonas aeruginosa. These findings suggest potential applications in the development of novel antibiotics to combat drug-resistant strains.

Beyond its antimicrobial properties, ethyl 6-phenylimidazo[2,1-b][1,3]thiazole-3-carboxylate has also been investigated for its anti-inflammatory effects. Studies have indicated that it can inhibit the production of pro-inflammatory cytokines such as interleukin-6 (IL-6) and tumor necrosis factor-alpha (TNF-α), which are key mediators of inflammation. This property makes it a promising candidate for the treatment of inflammatory diseases such as rheumatoid arthritis and inflammatory bowel disease.

Furthermore, recent research has explored the antitumor potential of ethyl 6-phenylimidazo[2,1-b][1,3]thiazole-3-carboxylate. In vitro studies have shown that it can induce apoptosis in various cancer cell lines, including breast cancer cells (MCF-7) and colon cancer cells (HCT-116). The mechanism of action appears to involve the modulation of signaling pathways involved in cell proliferation and survival. These findings highlight the compound's potential as a lead molecule for the development of new anticancer agents.

In addition to its direct biological activities, ethyl 6-phenylimidazo[2,1-b][1,3]thiazole-3-carboxylate has been used as a building block in the synthesis of more complex molecules with enhanced pharmacological profiles. For example, it has been incorporated into prodrugs designed to improve drug delivery and reduce side effects. The flexibility in chemical modification allows researchers to tailor the compound's properties for specific therapeutic applications.

The pharmacokinetic properties of ethyl 6-phenylimidazo[2,1-b][1,3]thiazole-3-carboxylate have also been studied to understand its behavior in biological systems. Preclinical studies have shown that it exhibits good oral bioavailability and favorable pharmacokinetic parameters such as a reasonable half-life and low clearance rate. These characteristics are crucial for ensuring effective drug delivery and sustained therapeutic effects.

In conclusion, ethyl 6-phenylimidazo[2,1-b][1,3]thiazole-3-carboxylate (CAS No. 752244-05-6) is a multifaceted compound with a wide range of potential applications in medicinal chemistry and pharmaceutical research. Its unique structural features contribute to its diverse biological activities, making it an attractive candidate for further investigation and development. As research continues to uncover new insights into its mechanisms of action and therapeutic potential, this compound is poised to play a significant role in advancing healthcare solutions.